Cas no 263400-54-0 (1,3-Benzenediamine, N-(6,7-dimethoxy-4-quinazolinyl)-)

• Product Name: 1,3-Benzenediamine, N-(6,7-dimethoxy-4-quinazolinyl)-
• CAS No: 263400-54-0
• MF: C₁₆H₁₆N₄O₂
• MW: 296.323843002319
• CID: 1426516
• PubChem ID: 11779327
• Update Time: 2025-04-20

1,3-Benzenediamine, N-(6,7-dimethoxy-4-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, N-(6,7-dimethoxy-4-quinazolinyl)-
• 4-[3-Aminophenylamino]-6,7-dimethoxyquinazoline
• BDBM50153886
• CHEMBL3220401
• SCHEMBL5569018
• YBUOESDFBBILKU-UHFFFAOYSA-N
• 4-(3-aminoanilino)-6,7-dimethoxyquinazoline
• 263400-54-0
• DB-331951

• Inchi： 1S/C16H16N4O2/c1-21-14-7-12-13(8-15(14)22-2)18-9-19-16(12)20-11-5-3-4-10(17)6-11/h3-9H,17H2,1-2H3,(H,18,19,20)
• InChI Key： YBUOESDFBBILKU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C=1)=C(N=CN=2)NC1C=CC=C(C=1)N)OC

Computed Properties

• Exact Mass: 296.12748
• Monoisotopic Mass: 296.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.29